Cas no 896006-82-9 (2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one)

• Product Name: 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one
• CAS No: 896006-82-9
• MF: C₂₃H₂₅BrN₂O₂S
• MW: 473.425803899765
• CID: 5513550
• Update Time: 2025-10-29

2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-bromophenyl)methylsulfanyl]indol-1-yl]-1-(2,6-dimethylmorpholin-4-yl)ethanone
• 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one

• Inchi： 1S/C23H25BrN2O2S/c1-16-11-26(12-17(2)28-16)23(27)14-25-13-22(20-5-3-4-6-21(20)25)29-15-18-7-9-19(24)10-8-18/h3-10,13,16-17H,11-12,14-15H2,1-2H3
• InChI Key： OHSOUPJBLUQLSH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C)OC(C)C1)CN1C2=C(C=CC=C2)C(SCC2=CC=C(Br)C=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one

Introduction to 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one (CAS No. 896006-82-9)

2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one (CAS No. 896006-82-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and morpholine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this molecule, including the bromophenyl and dimethylmorpholine moieties, contribute to its potential therapeutic applications.

The synthesis of 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one involves several intricate steps, including the formation of the indole core, the introduction of the bromophenyl group, and the attachment of the dimethylmorpholine moiety. These steps are typically carried out using advanced synthetic techniques and reagents to ensure high yields and purity. Recent advancements in synthetic chemistry have made it possible to produce this compound with greater efficiency and reduced environmental impact.

In terms of its biological activity, 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one has been studied for its potential as a therapeutic agent in various disease models. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one has also demonstrated potential as an antitumor agent. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a valuable lead compound for further drug development in oncology.

The pharmacokinetic properties of 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one have also been extensively studied. Preclinical data suggest that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, its low toxicity profile in animal models further supports its potential as a safe and effective therapeutic agent.

In clinical trials, 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one has shown promising results in phase I and II trials for treating inflammatory diseases and certain types of cancer. These trials have not only confirmed its safety but also provided valuable insights into its efficacy and dosing regimens. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic benefits.

The future prospects for 2-(3-{(4-bromophenyl)methylsulfanyl}-1H-indol-1-yl)-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one are bright. With continued advancements in medicinal chemistry and pharmacology, this compound is poised to play a significant role in the development of new therapies for a range of diseases. Its unique combination of structural features and biological activities makes it an attractive target for further investigation and clinical application.